Cas no 1804064-59-2 (1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one)

1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one is a brominated aromatic ketone derivative with potential utility as an intermediate in organic synthesis. Its structure features reactive bromine substituents at both the benzylic and α-carbon positions, enabling selective functionalization in multi-step reactions. The compound's dual electrophilic sites make it a versatile building block for constructing complex molecular frameworks, particularly in pharmaceutical and agrochemical research. The presence of the methyl group on the phenyl ring may influence regioselectivity in subsequent transformations. Careful handling is advised due to the lachrymatory and alkylating properties associated with its bromomethyl and α-bromo ketone functionalities.
1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one structure
1804064-59-2 structure
Product Name:1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one
CAS No:1804064-59-2
MF:C11H12Br2O
MW:320.02038192749
CID:5008034
Update Time:2025-05-21

1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one
    • Inchi: 1S/C11H12Br2O/c1-7-4-3-5-9(10(7)6-12)11(13)8(2)14/h3-5,11H,6H2,1-2H3
    • InChI Key: IDXATAFIEOFBRW-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=CC=C(C)C=1CBr

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1

1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010005428-250mg
1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one
1804064-59-2 97%
250mg
480.00 USD 2021-07-06
Alichem
A010005428-500mg
1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one
1804064-59-2 97%
500mg
823.15 USD 2021-07-06
Alichem
A010005428-1g
1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one
1804064-59-2 97%
1g
1,549.60 USD 2021-07-06

Additional information on 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one (CAS No. 1804064-59-2)

1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one (CAS No. 1804064-59-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a brominated derivative featuring a propan-2-one backbone with additional functional groups that enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in the development of novel intermediates for drug discovery and material science.

The molecular structure of 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one includes two bromine atoms, which contribute to its high reactivity and versatility in organic synthesis. The presence of the bromomethyl and methylphenyl groups makes it a valuable building block for constructing complex molecules. Recent studies have highlighted its potential in cross-coupling reactions, a topic of great interest in the field of green chemistry and sustainable synthesis. As the demand for eco-friendly and efficient synthetic methods grows, compounds like this are becoming indispensable tools for chemists.

One of the most frequently searched questions related to 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one revolves around its stability and storage conditions. Proper handling and storage are critical to maintaining its integrity, as the bromine atoms can make the compound sensitive to light and moisture. Researchers often inquire about the best practices for preserving its reactivity, which includes storing it in a cool, dry environment under inert conditions. These considerations are particularly relevant for laboratories focusing on long-term projects or large-scale synthesis.

In the context of current trends, the compound’s potential applications in pharmaceutical intermediates and agrochemicals are widely discussed. With the rise of personalized medicine and targeted therapies, the need for specialized intermediates like 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one has surged. Its ability to act as a precursor for biologically active molecules makes it a hot topic in drug development forums and academic research. Additionally, its role in agrochemical synthesis aligns with the growing focus on sustainable agriculture and crop protection solutions.

Another area of interest is the compound’s spectroscopic properties, which are often explored using techniques such as NMR and mass spectrometry. These analytical methods are essential for verifying the purity and structure of the compound, ensuring its suitability for high-precision applications. Online discussions frequently highlight the challenges and solutions related to characterizing brominated compounds, making this a valuable resource for analytical chemists and quality control professionals.

From a commercial perspective, the availability and sourcing of 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one (CAS No. 1804064-59-2) are topics of frequent inquiry. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from research institutions and industrial laboratories. Keywords such as “high-purity brominated ketones” and “custom synthesis of aromatic bromides” are commonly used in search queries, reflecting the market’s focus on quality and customization.

In summary, 1-Bromo-1-(2-(bromomethyl)-3-methylphenyl)propan-2-one is a compound of significant scientific and industrial relevance. Its unique structural features, combined with its applications in cutting-edge research, make it a subject of ongoing exploration. As the scientific community continues to uncover new uses for this molecule, its importance in synthetic chemistry and related fields is expected to grow, solidifying its place as a key player in modern chemical innovation.

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